Cas no 865370-18-9 (UREA, N'-[(4-CHLOROPHENYL)CYANOMETHYL]-N,N-DIETHYL-)

• Product Name: UREA, N'-[(4-CHLOROPHENYL)CYANOMETHYL]-N,N-DIETHYL-
• CAS No: 865370-18-9
• MF: C₁₃H₁₆ClN₃O
• MW: 265.738641738892
• CID: 3544030
• PubChem ID: 12178262
• Update Time: 2025-04-22

UREA, N'-[(4-CHLOROPHENYL)CYANOMETHYL]-N,N-DIETHYL- Chemical and Physical Properties

Names and Identifiers

• UREA, N'-[(4-CHLOROPHENYL)CYANOMETHYL]-N,N-DIETHYL-
• Na(2)-[(4-Chlorophenyl)cyanomethyl]-N,N-diethylurea
• DTXSID701236140
• 865370-18-9

• Inchi： 1S/C13H16ClN3O/c1-3-17(4-2)13(18)16-12(9-15)10-5-7-11(14)8-6-10/h5-8,12H,3-4H2,1-2H3,(H,16,18)
• InChI Key： RDHAIVBCXZVGFT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C#N)NC(N(CC)CC)=O

Computed Properties

• Exact Mass: 265.0981898Da
• Monoisotopic Mass: 265.0981898Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 56.1Ų